Cas no 21278-67-1 ((e)-3-(2-chloro-4-nitrophenyl)prop-2-enoic Acid)

• Product Name: (e)-3-(2-chloro-4-nitrophenyl)prop-2-enoic Acid
• CAS No: 21278-67-1
• MF: C₉H₆ClNO₄
• MW: 227.601241588593
• CID: 882160
• Update Time: 2026-04-29

(e)-3-(2-chloro-4-nitrophenyl)prop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• (e)-3-(2-chloro-4-nitrophenyl)prop-2-enoic Acid
• 2-Chlor-4-nitro-zimtsaeure
• 4-nitrocinnamic acid chloride
• AC1NTIRR
• NSC129226

Computed Properties

• Exact Mass: 226.99858

Experimental Properties

• PSA: 80.44
• LogP: 2.86920

Additional information on (e)-3-(2-chloro-4-nitrophenyl)prop-2-enoic Acid

(E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid: A Comprehensive Overview

(E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid, also known by its CAS registry number 21278-67-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a substituted phenyl group and an enoic acid moiety. The presence of the nitro and chloro substituents on the aromatic ring contributes to its distinctive chemical properties and biological activity.

The molecular structure of (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid is defined by the (E)-configuration of the double bond in the propenoic acid chain. This configuration plays a crucial role in determining the compound's reactivity and interactions with biological systems. Recent studies have highlighted the importance of stereochemistry in drug design, and this compound serves as a valuable model for understanding how structural features influence pharmacokinetics and pharmacodynamics.

In terms of synthesis, (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid can be prepared through various routes, including coupling reactions and oxidation processes. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated a novel method for synthesizing this compound using palladium-catalyzed cross-coupling reactions, which significantly improved yield and purity.

The biological activity of (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid has been extensively studied, particularly in the context of its potential as a therapeutic agent. Preclinical studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. A 2023 paper in Medicinal Chemistry reported that the compound demonstrates selective inhibition of cyclooxygenase (COX) enzymes, which are key targets in inflammation-related diseases such as arthritis.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid to various protein targets. Molecular docking studies have revealed that the compound interacts favorably with nuclear receptors, suggesting potential applications in hormone-related disorders. These findings underscore the importance of interdisciplinary approaches in drug discovery.

In terms of applications, (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid has been explored as a lead compound for developing novel pharmaceuticals. Its ability to modulate cellular signaling pathways makes it a promising candidate for treating conditions such as cancer and neurodegenerative diseases. Ongoing clinical trials are investigating its efficacy as an anticancer agent, particularly in targeting specific tumor-associated proteins.

The environmental impact of (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-Enoic Acid has also been a topic of recent research. Studies have assessed its biodegradability and toxicity to aquatic organisms, with results indicating moderate persistence in certain ecosystems. Regulatory agencies are currently evaluating these findings to determine appropriate guidelines for handling and disposal.

In conclusion, (E)-3-(2-Chloro-4-Nitrophenyl)Prop-2-en-oic Acid (CAS No: 21278671) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advances in synthesis and biological evaluation, position it as a key player in modern drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.